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Compound of Interest

Compound Name: gamma-L-Glutamyl-p-nitroanilide

Cat. No.: B12061768

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling gamma-L-Glutamyl-p-nitroanilide, offering procedural, step-by-step guidance to
foster a secure research environment. By adhering to these protocols, you can minimize risks
and ensure the integrity of your work.

Personal Protective Equipment (PPE): Your First
Line of Defense

When handling gamma-L-Glutamyl-p-nitroanilide, a comprehensive suite of personal
protective equipment is mandatory to prevent skin and eye contact, as well as inhalation of the
powdered compound.

Recommended Personal Protective Equipment:
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Body Part

PPE Item

Specifications and
Remarks

Eyes/Face

Safety Glasses with Side
Shields or Goggles

Must conform to EN 166 (EU)
or NIOSH (US) standards. A
face shield may be required in
situations with a higher risk of
splashing.[1][2]

Hands

Chemical-resistant, impervious

gloves

Suitable materials include
polychloroprene, nitrile rubber,
butyl rubber, fluorocaoutchouc,
and polyvinyl chloride. Always
inspect gloves for degradation
before use and wash hands

thoroughly after removal.[1]

Body

Protective Clothing/Laboratory
Coat

An impervious lab coat should
be worn to prevent skin
contact. Ensure it is fully
buttoned with sleeves rolled
down.[1][2]

Respiratory

Dust Respirator/Full-face

Respirator

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is recommended,
especially when engineering
controls are not sufficient or
during spill cleanup. A full-face
respirator should be used if
exposure limits are exceeded

or irritation is experienced.[1]

[2]

Safe Handling and Storage: Operational Plan

Proper handling and storage procedures are critical to minimize exposure and maintain the

chemical's stability.
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Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood.[1]

« Install and maintain safety showers and eye wash stations in the immediate work area.[2]
Handling Procedures:

o Avoid All Personal Contact: This includes inhalation of dust and direct contact with skin and
eyes.[3]

e Prevent Dust Formation: Handle the solid material carefully to avoid generating dust. Use dry
clean-up procedures for any spills.[1][3]

e Grounding: Use explosion-proof equipment and ensure it is properly grounded to prevent
static discharge, which could ignite dust particles.[3]

e Hygiene: Wash hands thoroughly with soap and water after handling. Do not eat, drink, or
smoke in the laboratory.[1]

Storage Procedures:
» Store in a tightly closed, properly labeled container.[1]
e Keep in a cool, dry, and well-ventilated area.[1]

o Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[3]

Occupational Exposure Limits

While no specific occupational exposure limits have been established for gamma-L-Glutamyl-
p-nitroanilide, the following general guidelines for particulates should be observed as a
conservative measure.
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Guideline Limit Details

Total dust (Particulates Not
15 mg/m3 Otherwise Regulated - PNOR)

[3]

OSHA PEL (Permissible

Exposure Limit)

Respirable fraction
5 mg/m3 (Particulates Not Otherwise
Regulated - PNOR)[3]

Disposal Plan: Ensuring Environmental and
Personal Safety

The disposal of gamma-L-Glutamyl-p-nitroanilide and its contaminated materials must be
handled with care to prevent environmental contamination and ensure compliance with

regulations.
Waste Collection:

o Collect all waste material, including unused product and contaminated PPE, in a clearly
labeled, sealed, and appropriate container.

Disposal Method:

All waste must be handled in accordance with local, state, and federal regulations.[3]

Contact a licensed professional waste disposal service to arrange for collection and disposal.

Controlled incineration or disposal in a permitted chemical waste landfill are potential

disposal methods, to be determined by the waste disposal service and local regulations.[3]

Do not dispose of this chemical down the drain or in the general trash.

Emergency Procedures: First Aid Measures

In the event of accidental exposure, immediate and appropriate first aid is crucial.
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Exposure Route

First Aid Measures

Inhalation

Move the individual to fresh air. If breathing is
difficult, administer oxygen. Seek immediate

medical attention.[1]

Skin Contact

Immediately remove all contaminated clothing.
Flush the affected skin area with plenty of soap
and water for at least 15 minutes. Seek medical

attention if irritation persists.[1]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek immediate

medical attention.[1]

Ingestion

Do not induce vomiting. Rinse mouth with water.
Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[1]

Experimental Workflow for Safe Handling

The following diagram illustrates the standard operating procedure for the safe handling of

gamma-L-Glutamyl-p-nitroanilide from receipt to disposal.

Click to download full resolution via product page

Caption: Workflow for the safe handling of gamma-L-Glutamyl-p-nitroanilide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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